Cas no 1822498-19-0 (1,2-Pyrrolidinedicarboxylic acid, 4-amino-, 1-(phenylmethyl) ester)

• Product Name: 1,2-Pyrrolidinedicarboxylic acid, 4-amino-, 1-(phenylmethyl) ester
• CAS No: 1822498-19-0
• MF: C₁₃H₁₆N₂O₄
• MW: 264.277143478394
• MDL: MFCD30316293
• CID: 5241351
• Update Time: 2025-05-24

1,2-Pyrrolidinedicarboxylic acid, 4-amino-, 1-(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Pyrrolidinedicarboxylic acid, 4-amino-, 1-(phenylmethyl) ester

• MDL： MFCD30316293
• Inchi： 1S/C13H16N2O4/c14-10-6-11(12(16)17)15(7-10)13(18)19-8-9-4-2-1-3-5-9/h1-5,10-11H,6-8,14H2,(H,16,17)
• InChI Key： ZQGCSLSUFLMTOP-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CC(N)CC1C(O)=O

Additional information on 1,2-Pyrrolidinedicarboxylic acid, 4-amino-, 1-(phenylmethyl) ester

Recent Advances in the Study of 1,2-Pyrrolidinedicarboxylic acid, 4-amino-, 1-(phenylmethyl) ester (CAS: 1822498-19-0)

The compound 1,2-Pyrrolidinedicarboxylic acid, 4-amino-, 1-(phenylmethyl) ester (CAS: 1822498-19-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine backbone and functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of investigation has been the synthesis and optimization of this compound. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug discovery. Advanced techniques such as asymmetric catalysis and green chemistry approaches have been employed to enhance the efficiency of its production. These advancements not only facilitate large-scale synthesis but also reduce environmental impact, aligning with the principles of sustainable chemistry.

Pharmacological studies have revealed that 1,2-Pyrrolidinedicarboxylic acid, 4-amino-, 1-(phenylmethyl) ester exhibits notable bioactivity, particularly in the modulation of neurotransmitter systems. Preliminary in vitro and in vivo experiments suggest its potential as a neuroprotective agent, with applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier further enhances its therapeutic prospects, making it a candidate for central nervous system (CNS) drug development.

Mechanistic studies have elucidated the compound's interaction with specific molecular targets, including enzymes and receptors involved in neurodegenerative pathways. For instance, it has been shown to inhibit key enzymes responsible for protein aggregation, a hallmark of many neurodegenerative disorders. Additionally, its anti-inflammatory properties have been explored, indicating a multifaceted mechanism of action that could address multiple pathological processes simultaneously.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as pharmacokinetics, toxicity, and formulation stability need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward preclinical and clinical trials.

In conclusion, 1,2-Pyrrolidinedicarboxylic acid, 4-amino-, 1-(phenylmethyl) ester (CAS: 1822498-19-0) represents a promising candidate for therapeutic development, particularly in the realm of neurodegenerative diseases. Continued research into its synthesis, pharmacology, and mechanisms of action will be crucial for unlocking its full potential and bringing it closer to clinical application.